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Compound of Interest

Compound Name: Dihexyl azelate

CAS No.: 109-31-9

Cat. No.: B089611

Get Quote

Executive Summary
This guide details the formulation, processing, and characterization of Dihexyl azelate (DHAz)

as a bio-based plasticizer within biocompatible polymer matrices, specifically Polylactic Acid

(PLA) and Poly(lactic-co-glycolic acid) (PLGA).

DHAz (CAS: 109-31-9) is a diester derived from azelaic acid and hexanol. Unlike phthalates,

which face regulatory scrutiny due to toxicity, DHAz offers a "green" chemistry profile with high

boiling point stability and excellent low-temperature flexibility. Its primary function in rigid

biopolymers is to increase free volume, thereby lowering the glass transition temperature (

) and transforming brittle scaffolds into flexible, compliant materials suitable for soft tissue
engineering and drug delivery systems.

Material Specifications & Compatibility Logic
Physicochemical Properties of Dihexyl Azelate
Before formulation, verify the raw material properties to ensure processing windows (e.g.,

extrusion temperatures) do not degrade the plasticizer.
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Property Value Relevance to Formulation

Molecular Formula

Hydrophobic alkyl chains

facilitate polymer chain

separation.

Molecular Weight 356.54 g/mol

Low enough for easy

intercalation; high enough to

limit migration.

Boiling Point ~282°C

Safe for melt processing of

PLA (

).

Melting Point -95°C
Imparts exceptional low-

temperature flexibility.

Density 0.93 g/mL
Used for volume fraction

calculations.

Solubility
Soluble in Chloroform, DCM,

Acetone

Compatible with solvent

casting of polyesters.

Thermodynamic Compatibility (Hansen Solubility
Parameters)
Successful plasticization requires thermodynamic miscibility. The interaction parameter (

) must be minimized.

PLA

: ~19.5 - 20.5

DHAz

: ~17.5 - 18.5

(Estimated based on structure)
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Expert Insight: The proximity of solubility parameters (

) indicates good miscibility. The ester groups in DHAz form dipole-dipole interactions with the
ester linkages in the PLA backbone, while the hexyl chains act as "lubricants" to increase free
volume.

Mechanism of Action
The following diagram illustrates the "Lubricity Theory" and "Free Volume Theory" applied to

DHAz in a PLA matrix.
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Figure 1: Mechanism of PLA plasticization by Dihexyl azelate.[1] The plasticizer shields

intermolecular forces, increasing chain mobility.

Experimental Protocols
Protocol A: Solvent Casting (Film Preparation)
Application: Ideal for initial screening, drug-eluting films, or coating medical devices.

Reagents:

Poly(lactic acid) (PLA) (MW: ~100k Da)

Dihexyl azelate (DHAz) (>98% purity)

Dichloromethane (DCM) or Chloroform (Anhydrous)

Workflow:

Preparation: Calculate weight ratios. A standard screen includes 0%, 10%, 20%, and 30%

(w/w) DHAz.
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Dissolution:

Dissolve PLA in DCM at a concentration of 5-10% (w/v).

Critical Step: Stir for 4-6 hours at room temperature. Ensure the polymer is fully solvated

(clear solution) before adding plasticizer to prevent phase separation.

Plasticization:

Add the calculated mass of DHAz to the PLA solution.

Stir for an additional 2 hours.

Degassing: Sonicate the solution for 10 minutes to remove micro-bubbles.

Casting: Pour into a Teflon or glass petri dish.

Cover loosely to control evaporation rate. Rapid evaporation leads to surface defects

(orange peel effect).

Drying:

Ambient dry for 24 hours.

Vacuum Dry: Place films in a vacuum oven at 40°C for 48 hours to remove residual

solvent. Note: DCM is toxic; residual solvent analysis is mandatory for biocompatible

applications.

Protocol B: Melt Blending (Extrusion)
Application: Scalable production of filaments, rods, or pellets.

Equipment: Twin-screw micro-compounder (e.g., DSM Xplore or similar).

Workflow:

Pre-mix: Tumble mix PLA pellets with liquid DHAz.
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Tip: If DHAz loading is >10%, the pellets may become sticky. Use a peristaltic pump to

inject DHAz directly into the extruder barrel if possible.

Thermal Profile:

Zone 1 (Feed): 160°C

Zone 2 (Mixing): 175°C

Zone 3 (Die): 170°C

Note: Keep temperature < 200°C to prevent thermal degradation of PLA, but > 160°C to

ensure melting. DHAz is stable up to 280°C, so it will not degrade.

Residence Time: Recirculate for 2-3 minutes at 100 rpm to ensure homogenous distribution.

Extrusion: Extrude into a water bath or air-cooled conveyor.

Characterization & Validation
To ensure the protocol was successful, the following validation steps are required.

Thermal Analysis (DSC)
Differential Scanning Calorimetry is the gold standard for proving plasticization.

Protocol: Heat from -50°C to 200°C at 10°C/min.

Success Criteria: You should observe a depression in Glass Transition Temperature (

).[2]

Pure PLA

: ~60°C

PLA + 20% DHAz

: Expected ~25-35°C.
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Fox Equation Validation: Compare experimental

with theoretical value:

(Note:

is approx -95°C or 178 K)

Mechanical Testing
Test: Tensile strength (ASTM D882).

Expected Trend: As DHAz concentration increases, Tensile Strength decreases and

Elongation at Break increases significantly (often >200% increase at 20% loading).

Migration Stability (Leaching Test)
Critical for biocompatibility. Plasticizers that leach out can cause toxicity or rapid loss of

mechanical properties.

Protocol: Incubate film samples in Phosphate Buffered Saline (PBS) at 37°C for 7 days.

Measurement: Weigh samples before and after (dried). Calculate weight loss.

Limit: Weight loss should be < 2-3% (accounting for some hydrolytic degradation of PLA).

Process Visualization
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Protocol A: Solvent Casting
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Figure 2: Step-by-step workflow for solvent casting and validation of DHAz-plasticized films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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